Cas no 853887-00-0 (2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-)

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- is a heterocyclic compound featuring a thiopyran core substituted with a hydroxyl group at the 4-position and a 3,5-dimethylphenyl moiety. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active intermediates or functional materials. The presence of the tetrahydrothiopyran scaffold enhances stability while maintaining versatility for further derivatization. The 3,5-dimethylphenyl group may contribute to steric and electronic effects, influencing binding affinity or solubility in targeted applications. This compound is suited for research in medicinal chemistry, agrochemicals, or material science, where precise structural modifications are critical for desired properties.

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- structure

853887-00-0 structure

Product Name:2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

CAS No:853887-00-0

MF:C₁₃H₁₈OS

MW:222.346422672272

MDL:MFCD31693945

CID:5226324

Update Time:2025-10-29

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-
- MDL： MFCD31693945
- Inchi： 1S/C13H18OS/c1-10-7-11(2)9-12(8-10)13(14)3-5-15-6-4-13/h7-9,14H,3-6H2,1-2H3
- InChI Key： QFSCNHBDJSNLJG-UHFFFAOYSA-N
- SMILES： C1SCCC(C2=CC(C)=CC(C)=C2)(O)C1

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB557837-1 g	4-(3,5-Dimethylphenyl)thian-4-ol; .	853887-00-0	1g	€635.40	2023-03-25
abcr	AB557837-5 g	4-(3,5-Dimethylphenyl)thian-4-ol; .	853887-00-0	5g	€1,676.80	2023-03-25
abcr	AB557837-1g	4-(3,5-Dimethylphenyl)thian-4-ol; .	853887-00-0	1g	€635.40	2023-08-31
abcr	AB557837-5g	4-(3,5-Dimethylphenyl)thian-4-ol; .	853887-00-0	5g	€1676.80	2023-08-31

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Related Literature

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Additional information on 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

Comprehensive Introduction to 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 853887-00-0)

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 853887-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiopyran core substituted with a 3,5-dimethylphenyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 2H-Thiopyran-4-ol has surged, driven by advancements in medicinal chemistry. A key focus area is its potential as a precursor for anti-inflammatory agents or antioxidants, aligning with the growing consumer interest in health and wellness. Searches for terms such as "thiopyran derivatives in medicine" or "CAS 853887-00-0 applications" reflect this trend. The compound’s stability and solubility also make it a candidate for catalysis and polymer chemistry, further expanding its industrial relevance.

From a synthetic perspective, 4-(3,5-dimethylphenyl)tetrahydro-2H-thiopyran-4-ol is often prepared via multistep organic reactions, including cyclization and functional group modifications. Its molecular structure allows for diverse derivatization, making it valuable for high-throughput screening in drug development. Laboratories frequently inquire about "synthesis protocols for thiopyranols" or "CAS 853887-00-0 suppliers," highlighting its commercial and academic demand.

Environmental and regulatory considerations are also critical when discussing 853887-00-0. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and eco-friendly synthesis methods are increasingly researched, resonating with the global push toward green chemistry. Queries like "sustainable production of thiopyran derivatives" underscore this shift.

In summary, 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- represents a versatile scaffold with broad interdisciplinary applications. Its integration into pharmaceutical formulations, material engineering, and catalytic systems positions it as a compound of enduring scientific and industrial interest. As research evolves, so too will its potential to address emerging challenges in health and technology.